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Compound of Interest

Compound Name: MeOSuc-AAPV-AMC

Cat. No.: B12409300 Get Quote

An In-depth Examination of the Fluorogenic Substrate for Neutrophil Elastase and Proteinase 3

This technical guide provides a detailed overview of the chemical structure, properties, and

applications of Methoxysuccinyl-Ala-Ala-Pro-Val-7-amido-4-methylcoumarin (MeOSuc-AAPV-
AMC). Designed for researchers, scientists, and professionals in drug development, this

document synthesizes critical data into a structured format, offers detailed experimental

protocols, and visualizes key biological and experimental processes.

Core Chemical and Physical Properties
MeOSuc-AAPV-AMC is a well-established fluorogenic substrate primarily used for the

detection of neutrophil elastase and proteinase 3 (also known as myeloblastin) activity.[1] Its

chemical structure consists of a tetrapeptide sequence (Ala-Ala-Pro-Val) that is specifically

recognized and cleaved by these enzymes. The peptide is coupled to a methoxysuccinyl

(MeOSuc) group at the N-terminus and a fluorescent 7-amino-4-methylcoumarin (AMC) group

at the C-terminus.[2]

In its intact form, the fluorescence of the AMC group is quenched. Upon enzymatic cleavage of

the amide bond between the valine residue and the AMC moiety, the free AMC is released,

resulting in a significant increase in fluorescence that can be monitored in real-time.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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